2,6-dichloro-N-{2-[(ethylamino)methyl]phenyl}pyridine-4-carboxamide hydrochloride

• IUPAC Name: 2,6-dichloro-N-[2-(ethylaminomethyl)phenyl]pyridine-4-carboxamide;hydrochloride
• InChI: InChI=1S/C15H15Cl2N3O.ClH/c1-2-18-9-10-5-3-4-6-12(10)19-15(21)11-7-13(16)20-14(17)8-11;/h3-8,18H,2,9H2,1H3,(H,19,21);1H
• InChI Key: GSTQSPUDNXGVLJ-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=CC=CC=C1NC(=O)C2=CC(=NC(=C2)Cl)Cl.Cl
• Molecular Formula: C15H16Cl3N3O
• Molecular Weight: 360.7 g/mol

Description

“2,6-dichloro-N-{2-[(ethylamino)methyl]phenyl}pyridine-4-carboxamide hydrochloride” is a complex organic compound. It contains a pyridine ring, which is a basic heterocyclic aromatic organic compound similar to benzene and pyrrole but with one CH group replaced by nitrogen. The molecule also contains diphenhydramine hydrochloride or diphenhydramine citrate , which are common ingredients in over-the-counter sleep aids.

Synthesis Analysis

The synthesis of such compounds often involves the use of organolithium reagents. For instance, 2,4-Dichloro-6-phenylpyrimidine and 2-chloro-4-(1’,3’-dithian-2’-yl)pyrimidine were prepared using organolithium reagents. Nucleophilic attack on pyrimidines using N-methylpiperazine was shown to be highly regioselective, favoring the formation of C-4 substituted products.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The presence of two chlorine atoms on the pyridine ring makes it a dichloropyridine.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by the presence of the pyridine ring and the dichloro groups. Pyridine rings are known to undergo electrophilic substitution reactions. The presence of the dichloro groups can make the compound more reactive towards nucleophilic substitution reactions.